1,4-Dioxa-spiro[4.5]decane-6-carbonyl chloride

• Molecular Formula: C9H13ClO3
• Molecular Weight: 204.65 g/mol
• IUPAC Name: 1,4-dioxaspiro[4.5]decane-6-carbonyl chloride
• InChI: InChI=1S/C9H13ClO3/c10-8(11)7-3-1-2-4-9(7)12-5-6-13-9/h7H,1-6H2
• InChI Key: QBIZTTMNPOFAFD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C(C1)C(=O)Cl)OCCO2

Description

1,4-Dioxa-spiro[4.5]decane-6-carbonyl chloride is a useful research compound. Its molecular formula is C9H13ClO3 and its molecular weight is 204.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,4-dioxa-spiro[4.5]decane-6-carboxylic acid (2.42 g, 13 mmol) in methanol (6 mL) was added a 5.4 N solution of sodium methoxide in methanol (2.41 mL). The mixture was stirred at 20° C. for 20 min and the solvent was then evaporated under reduced pressure. Toluene (20 mL) was added to the residue and the solvent was evaporated under reduced pressure. The white solid obtained (2.5 g) was suspended in toluene (13 mL) and thionyl chloride (1 mL, 13.8 mmol) was added to the stirred solution at 20° C. over 10 min. Stirring was continued at 40° C. for 1 h when gas evolution stopped to give a ca 1 M solution of 1,4-dioxa-spiro[4.5]decane-6-carbonyl chloride in toluene.